
Proper Disposal of CG428: A Guide for
Laboratory Professionals

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CG428

Cat. No.: B15620550 Get Quote

Ensuring the safe and compliant disposal of the tropomyosin receptor kinase (TRK) degrader

CG428 is critical for laboratory safety and environmental protection. This guide provides

detailed procedures for researchers, scientists, and drug development professionals to manage

CG428 waste, from initial handling to final disposal. Adherence to these protocols will minimize

exposure risks and ensure compliance with regulatory standards.

Summary of CG428 Hazards and Properties
CG428 is identified as a flammable liquid that can cause serious eye irritation and is harmful to

aquatic life with long-lasting effects[1]. While it may be shipped as a non-hazardous chemical

for research purposes, its biological activity as a TRK degrader warrants handling it as a

potentially hazardous substance.
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Property Value Source

Physical State Fluid liquid SDS for CG 428

Flammability
Flammable liquid and vapor

(Category 3)
SDS for CG 428[1]

Eye Irritation
Causes serious eye irritation

(Category 2)
SDS for CG 428[1]

Environmental Hazard

Harmful to aquatic life with

long lasting effects (Category

3)

SDS for CG 428[1]

pH Slightly acidic (3.20 - 4.20) SDS for CG 428[1]

Experimental Protocols for Disposal
The proper disposal of CG428 depends on the nature and quantity of the waste. The following

protocols outline the step-by-step procedures for different waste streams containing CG428.

Waste Categorization
The first step in proper disposal is to categorize the waste as either "trace" or "bulk"

chemotherapy waste.

Trace Chemotherapy Waste: This includes items with residual amounts of CG428, such as

empty vials, culture plates, pipette tips, and personal protective equipment (PPE) that is not

visibly contaminated. To be considered "RCRA empty," a container must have no more than

3% by weight of the original substance remaining[2][3].

Bulk Chemotherapy Waste: This category includes any waste containing more than a

residual amount of CG428. Examples include unused or expired CG428 solutions, grossly

contaminated PPE, and materials used to clean up spills[2][3].

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of CG428
waste.
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CG428 Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cg428.com [cg428.com]

2. eec.ky.gov [eec.ky.gov]

3. Trace Chemo and Chemotherapy Waste | Environment, Health & Safety [ehs.ucla.edu]

To cite this document: BenchChem. [Proper Disposal of CG428: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620550#cg428-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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